molecular formula C13H12O B8734455 2-Methyl-6-phenyl-hexa-3,5-diyn-2-ol CAS No. 16900-79-1

2-Methyl-6-phenyl-hexa-3,5-diyn-2-ol

Cat. No. B8734455
CAS RN: 16900-79-1
M. Wt: 184.23 g/mol
InChI Key: VYMCMMJVDDPYFI-UHFFFAOYSA-N
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Description

2-Methyl-6-phenyl-hexa-3,5-diyn-2-ol is a useful research compound. Its molecular formula is C13H12O and its molecular weight is 184.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

16900-79-1

Molecular Formula

C13H12O

Molecular Weight

184.23 g/mol

IUPAC Name

2-methyl-6-phenylhexa-3,5-diyn-2-ol

InChI

InChI=1S/C13H12O/c1-13(2,14)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9,14H,1-2H3

InChI Key

VYMCMMJVDDPYFI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC#CC1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of bromophenylacetylene (5.0 g, 27.6 mmol), potassium carbonate (9.54 g, 69.0 mmol), copper iodide (0.54 g, 2.8 mmol), palladium on carbon (5%, 500 mg), triphenylphosphine (0.72 g, 2.8 mmol), 2-methyl-3-butyn-2-ol (11.6 g, 138 mmol) and 1,2-dimethoxyethane (100 ml) was stirred overnight at 100° C. The product mixture was evaporated. Chromatography on silica gel with petroleum and ethyl acetate (2:1), gave the title compound. Yield 1.06 g (21%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
9.54 g
Type
reactant
Reaction Step One
Quantity
0.72 g
Type
reactant
Reaction Step One
Quantity
11.6 g
Type
reactant
Reaction Step One
Quantity
500 mg
Type
catalyst
Reaction Step One
Quantity
0.54 g
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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